Cas no 685837-29-0 (N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 685837-29-0
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 6111454
• PubChem ID: 2155597
• Update Time: 2025-06-11

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• F0593-0047
• 685837-29-0
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024585664

• Inchi： 1S/C20H20N4O4S/c1-2-18-22-23-20(28-18)21-19(25)15-7-9-17(10-8-15)29(26,27)24-12-11-14-5-3-4-6-16(14)13-24/h3-10H,2,11-13H2,1H3,(H,21,23,25)
• InChI Key： NGRCMBRGADPMDN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC)O1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• pka: 9.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Comprehensive Overview of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 685837-29-0)

The compound N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 685837-29-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of an oxadiazole ring and a tetrahydroisoquinoline sulfonyl group makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating chronic diseases.

One of the most frequently searched questions about this compound revolves around its mechanism of action and biological targets. Preliminary studies suggest that the sulfonylbenzamide moiety may play a critical role in binding to specific protein domains, while the ethyl-oxadiazole fragment could enhance metabolic stability. This dual functionality aligns with current trends in drug discovery, where multi-target ligands are increasingly favored for their potential to address complex disease pathways.

In the context of AI-driven drug discovery, N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has been a subject of computational modeling studies. Machine learning algorithms have been employed to predict its ADME properties (Absorption, Distribution, Metabolism, and Excretion), a topic highly relevant to modern pharmacologists. These simulations indicate favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development.

The synthetic pathway for this compound is another area of intense scrutiny. Organic chemists are exploring efficient methods to construct the 1,3,4-oxadiazole core while maintaining high yield and purity. Recent publications highlight innovative catalytic approaches that reduce reaction times and improve scalability—a key consideration for industrial applications. This aligns with the growing demand for green chemistry solutions in pharmaceutical manufacturing.

From a structural-activity relationship (SAR) perspective, modifications to the tetrahydroisoquinoline segment have shown interesting effects on potency and selectivity. This has led to a surge in patent filings around analogous structures, particularly in the fields of central nervous system (CNS) disorders and inflammatory conditions. Such developments resonate with the healthcare community's focus on personalized medicine and targeted therapies.

Analytical characterization of CAS No. 685837-29-0 typically involves advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for verifying molecular identity and purity—topics that frequently appear in quality control discussions within pharmaceutical forums. The compound's distinct spectral signatures have been thoroughly documented in peer-reviewed journals, serving as valuable references for analytical chemists.

In formulation science, researchers are investigating optimal delivery systems for this molecule. Its moderate solubility presents both challenges and opportunities in drug delivery technology. Current exploration includes nanoparticle encapsulation and prodrug strategies, areas that dominate contemporary pharmaceutical innovation discussions. These approaches aim to enhance bioavailability while minimizing potential side effects—a balance highly sought after in modern therapeutics.

The intellectual property landscape surrounding N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide reflects its commercial potential. Patent databases reveal multiple applications claiming novel derivatives and specific therapeutic uses, particularly in metabolic disease management. This aligns with global health priorities addressing conditions like diabetes and obesity, making it a timely subject for research investment.

From a regulatory standpoint, the compound's development status frequently appears in clinical trial databases and pre-IND (Investigational New Drug) meeting reports. While not yet approved for human use, its progression through discovery phases makes it a compound to watch in coming years. Regulatory professionals often search for updates on such promising candidates, especially those with novel mechanisms of action.

In academic settings, CAS No. 685837-29-0 serves as an excellent case study for medicinal chemistry students. Its structure exemplifies key concepts in heterocyclic chemistry and molecular design, while its development trajectory illustrates the drug discovery process. Educational resources increasingly incorporate such examples to bridge theoretical knowledge with real-world applications.

The environmental fate of this compound has also become a research focus, responding to growing concerns about pharmaceutical pollution. Biodegradation studies and ecotoxicity assessments are emerging as important aspects of its profile, reflecting the pharmaceutical industry's commitment to sustainable development. These studies contribute valuable data to environmental risk assessment models for new chemical entities.

Looking ahead, the scientific community anticipates more detailed in vivo data on N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide. Pharmacodynamic studies in relevant disease models will be crucial for validating its therapeutic potential. Such investigations typically dominate conference presentations and research grant proposals, indicating where future knowledge gaps may be addressed.

Collaborations between academic institutions and pharmaceutical companies are accelerating research on this compound. These partnerships often focus on optimizing its therapeutic index and exploring combination therapies—strategies that frequently trend in precision medicine discussions. The shared expertise accelerates translation from bench to bedside, a process closely followed by investors and healthcare analysts.

In conclusion, N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide represents an exciting frontier in medicinal chemistry. Its multifaceted research profile touches upon numerous contemporary scientific priorities, from computational drug design to sustainable pharmaceutics. As investigation continues, this compound may well emerge as a cornerstone in next-generation therapeutics, addressing unmet medical needs through its unique structural and functional properties.